1-(3-chlorophenyl)-4-{1-[(methylthio)acetyl]-3-piperidinyl}piperazine

• IUPAC Name: 1-[3-[4-(3-chlorophenyl)piperazin-1-yl]piperidin-1-yl]-2-methylsulfanylethanone
• InChI: InChI=1S/C18H26ClN3OS/c1-24-14-18(23)22-7-3-6-17(13-22)21-10-8-20(9-11-21)16-5-2-4-15(19)12-16/h2,4-5,12,17H,3,6-11,13-14H2,1H3
• InChI Key: ITPJIVDLWIOCDI-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)N1CCCC(C1)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H26ClN3OS
• Molecular Weight: 367.9 g/mol

Description

1-(3-chlorophenyl)-4-{1-[(methylthio)acetyl]-3-piperidinyl}piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It is a psychoactive drug that acts as a serotonin receptor agonist and has been used in scientific research to study the effects of serotonin on the brain.

Mechanism of Action

1-(3-chlorophenyl)-4-{1-[(methylthio)acetyl]-3-piperidinyl}piperazine acts as a partial agonist at the 5-HT1A and 5-HT2A serotonin receptors. It has been shown to increase serotonin release in the brain, which may contribute to its psychoactive effects. It has also been shown to have affinity for other serotonin receptors, including 5-HT2B and 5-HT2C.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity and stimulate the release of dopamine in the brain. It has also been shown to increase heart rate and blood pressure in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chlorophenyl)-4-{1-[(methylthio)acetyl]-3-piperidinyl}piperazine in lab experiments is its ability to selectively activate serotonin receptors. This allows researchers to study the specific effects of serotonin on different physiological and psychological processes. However, one limitation of using this compound is its potential for off-target effects, as it has been shown to have affinity for other serotonin receptors in addition to 5-HT1A and 5-HT2A.

Future Directions

There are several future directions for 1-(3-chlorophenyl)-4-{1-[(methylthio)acetyl]-3-piperidinyl}piperazine research. One area of interest is its potential as a treatment for depression and anxiety disorders. This compound has been shown to increase serotonin release in the brain, which is a key target for many antidepressant and anxiolytic drugs. Another area of interest is its potential as a tool for studying the role of serotonin in addiction and substance abuse. This compound has been shown to affect dopamine release in the brain, which is a key neurotransmitter involved in addiction. Further research is needed to fully understand the potential applications of this compound in these and other areas.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-4-{1-[(methylthio)acetyl]-3-piperidinyl}piperazine involves the reaction of 1-(3-chlorophenyl)piperazine with methylthioacetyl chloride in the presence of a base such as triethylamine. The reaction produces this compound as a white crystalline solid with a melting point of 214-216°C.

Scientific Research Applications

1-(3-chlorophenyl)-4-{1-[(methylthio)acetyl]-3-piperidinyl}piperazine has been used in scientific research to study the effects of serotonin on the brain. It acts as a serotonin receptor agonist and has been shown to increase serotonin release in the brain. This makes it a useful tool for studying the role of serotonin in various physiological and psychological processes.